Cas no 85721-24-0 (5-Thiazoleacetic acid,4-(4-chlorophenyl)-2-phenyl-, calcium salt (2:1))

• Product Name: 5-Thiazoleacetic acid,4-(4-chlorophenyl)-2-phenyl-, calcium salt (2:1)
• CAS No: 85721-24-0
• MF: C₃₄H₂₂CaCl₂N₂O₄S₂
• MW: 697.663483142853
• CID: 722809
• Update Time: 2024-01-31

5-Thiazoleacetic acid,4-(4-chlorophenyl)-2-phenyl-, calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleacetic acid,4-(4-chlorophenyl)-2-phenyl-, calcium salt (2:1)
• calcium bis[4-(p-chlorophenyl)-2-phenylthiazol-5-acetate]
• calcium,2-[4-(4-chlorophenyl)-2-phenyl-1,3-thiazol-5-yl]acetate
• EINECS 288-435-4
• Fentiazac calcium salt
• UNII-87K2GQ2Q21
• Bis[4-(4-chlorophenyl)-2-phenyl-5-thiazoleacetic acid]calcium salt

• Inchi： 1S/2C17H12ClNO2S.Ca/c2*18-13-8-6-11(7-9-13)16-14(10-15(20)21)22-17(19-16)12-4-2-1-3-5-12;/h2*1-9H,10H2,(H,20,21);/q;;+2/p-2
• InChI Key： WGCKYSZZBQAHJJ-UHFFFAOYSA-L
• SMILES： [Ca+2].S1C(CC([O-])=O)=C(C2=CC=C(Cl)C=C2)N=C1C1=CC=CC=C1.S1C(CC([O-])=O)=C(C2=CC=C(Cl)C=C2)N=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 696.00200
• Monoisotopic Mass: 696.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 45
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Boiling Point: 556.2 °C at 760 mmHg
• Flash Point: 290.2 °C
• PSA: 162.52000
• LogP: 6.84580

5-Thiazoleacetic acid,4-(4-chlorophenyl)-2-phenyl-, calcium salt (2:1) Security Information

• Storage Condition：Warehouse ventilation and low temperature drying